Cas no 1971-59-1 (18-Norandrosta-4,13-dien-3-one,17,17-dimethyl- (8CI,9CI))

• Product Name: 18-Norandrosta-4,13-dien-3-one,17,17-dimethyl- (8CI,9CI)
• CAS No: 1971-59-1
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• CID: 205719
• PubChem ID: 150954
• Update Time: 2025-04-19

18-Norandrosta-4,13-dien-3-one,17,17-dimethyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 18-Norandrosta-4,13-dien-3-one,17,17-dimethyl- (8CI,9CI)
• (8R,9S,10R)-10,17,17-trimethyl-1,2,6,7,8,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 17,17-dimethyl-18-norandrosta-4,13-dien-3-one
• 17,17-dimethyl-18-nor-4,13-androstadien-3-one
• 17,17-Dimethyl-18-norandrosta-4,13-dien-3-on
• 17,17-Dimethyl-18-norandrostan-4,13-dien-3-on
• 18-Norandrosta-4,17,17-dimethyl
• Dmnado
• Q27115872
• 1971-59-1
• NSC 39364
• NSC-39364
• 18-Norandrosta-4, 17,17-dimethyl-
• SCHEMBL9706242
• 18-Norandrosta-4,13-dien-3-one, 17,17-dimethyl-
• DTXSID10173375
• CHEBI:34174
• NSC39364
• 17,17-Dimethyl-18-norandrostadien-4,13-one-3

• Inchi： 1S/C20H28O/c1-19(2)10-9-16-15-5-4-13-12-14(21)8-11-20(13,3)18(15)7-6-17(16)19/h12,15,18H,4-11H2,1-3H3/t15-,18-,20-/m0/s1
• InChI Key： SPKAUGWCKWXQFM-QSFXBCCZSA-N
• SMILES： O=C1C=C2CC[C@H]3C4CCC(C)(C)C=4CC[C@@H]3[C@@]2(C)CC1

Computed Properties

• Exact Mass: 284.21400
• Monoisotopic Mass: 284.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 411.9°C at 760 mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.553
• PSA: 17.07000
• LogP: 5.21860